Picropodophyllotoxin

• IUPAC Name: (5R,5aR,8aS,9R)-5-hydroxy-9-(3,4,5-trimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-8-one
• InChI: InChI=1S/C22H22O8/c1-25-16-4-10(5-17(26-2)21(16)27-3)18-11-6-14-15(30-9-29-14)7-12(11)20(23)13-8-28-22(24)19(13)18/h4-7,13,18-20,23H,8-9H2,1-3H3/t13-,18+,19+,20-/m0/s1
• InChI Key: YJGVMLPVUAXIQN-HAEOHBJNSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2C3C(COC3=O)C(C4=CC5=C(C=C24)OCO5)O
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)[C@H]2[C@H]3[C@H](COC3=O)[C@H](C4=CC5=C(C=C24)OCO5)O
• Molecular Formula: C22H22O8
• DSSTOX Substance ID: DTXSID80197245
• Molecular Weight: 414.4 g/mol
• CAS RN: 477-47-4

Description

Picropodophyllotoxin (PPT) is a selective insulin-like growth factor-1 receptor (IGF-1R) inhibitor. It is a synthetic compound with a molecular weight of 414.41. It is also known by its alternative name, PPP.

Synthesis Analysis

A novel biotransformation process of podophyllotoxin to produce picropodophyllotoxin and podophyllic acid was developed using Pseudomonas aeruginosa as a biocatalyst. This process involved the site-specific isomerization and hydrolyzation of podophyllotoxin.

Molecular Structure Analysis

The molecular formula of Picropodophyllotoxin is C22H22O8. It is an epimer of podophyllotoxin.

Chemical Reactions Analysis

Picropodophyllotoxin is derived from the roots of Podophyllum hexandrum and has been used as an anticancer drug and insecticidal/antifungal agent. It has been applied to remedy genital warts by inhibiting microtubule assembly.

Physical And Chemical Properties Analysis

Picropodophyllotoxin is a white powder that is soluble in DMSO to 100 mM. .

Scientific Research Applications

Cancer Research Inhibiting IGF-1R Kinase Activity

Picropodophyllin (PPP) has been identified as a specific inhibitor of the IGF-1R kinase activity, which is significant in cancer research. .

Anti-Tubulin Assembly Activity

.

Mechanism of Action

Target of Action

Picropodophyllin (PPP), also known as Picropodophyllotoxin, primarily targets the Insulin-like Growth Factor-1 Receptor (IGF1R) . IGF1R is a receptor tyrosine kinase that plays a crucial role in cell growth, proliferation, and survival. It is often overexpressed in various types of cancers, making it a promising target for cancer treatment .

Mode of Action

PPP acts as a potent inhibitor of IGF1R . It blocks the tyrosine kinase activity of IGF1R, thereby inhibiting the receptor’s signaling pathway . This inhibition disrupts the normal functioning of the receptor, leading to changes in cellular processes such as proliferation, migration, adhesion, and cell cycling .

Biochemical Pathways

The inhibition of IGF1R by PPP affects several downstream signaling pathways. One of the key pathways influenced is the Phosphoinositide 3-Kinase/Akt (PI3K/Akt) pathway . This pathway is involved in regulating cell survival and growth. By inhibiting IGF1R, PPP disrupts the PI3K/Akt pathway, leading to reduced cell proliferation and increased cell death . Additionally, PPP has been shown to cause cell cycle arrest in the G2/M phase and attenuate Mitogen-Activated Protein Kinase (MAPK) phosphorylation .

Pharmacokinetics

Ppp is known to be an orally active compound . More research is needed to understand the ADME properties of PPP and their impact on its bioavailability.

Result of Action

The inhibition of IGF1R by PPP leads to several molecular and cellular effects. It has been observed to strongly inhibit tumor cell proliferation, chemotaxis, and adhesion . PPP also induces cell cycle arrest in the G2/M phase, leading to reduced cell proliferation . In addition, it has been found to increase the sensitivity of tumor cells to chemotherapy .

Action Environment

The action of PPP can be influenced by various environmental factors. For instance, the level of IGF1R expression in cells can affect the efficacy of PPP . Cells that overexpress IGF1R, such as certain cancer cells, are more susceptible to the inhibitory effects of PPP . .

Future Directions

Podophyllotoxin and its naturally occurring congeners have low bioavailability and almost all these initially discovered compounds cause systemic toxicity and development of drug resistance. Therefore, continuous efforts are being made to improve the druggability of these drugs and seek structure-optimization strategies. The discovery of renewable sources including microbial origin for podophyllotoxin is another possible approach.

Q & A

A: PPT exerts its anticancer activity primarily by inhibiting microtubule assembly. [, , , ] It binds to tubulin, a protein crucial for microtubule formation, disrupting the delicate balance between microtubule assembly and disassembly. [] This disruption leads to mitotic arrest, preventing cells from completing cell division and ultimately inducing apoptosis. [, ]

A: While microtubule inhibition is its primary mechanism, research suggests that PPT might exert its effects through multiple pathways. [, , , , , ] Studies show that PPT can induce apoptosis in human esophageal squamous cell carcinoma cells by increasing reactive oxygen species (ROS) levels and activating the JNK/p38 signaling pathways. [] Additionally, PPT has been found to inhibit both epidermal growth factor receptor (EGFR) and mesenchymal-epithelial transition (MET) in gefitinib-resistant non-small cell lung cancer cells, leading to decreased phosphorylation of downstream proteins AKT and ERK. []

A: No, research indicates that PPT can also impact non-cancerous cells. For instance, a study showed that PPT could inhibit Insulin-like growth factor 1 receptor (IGF-1R) signaling in astrocytes, impacting glutamate handling and potentially contributing to neurodegeneration. [] Another study on mink uterine epithelial cells revealed that PPT blocked the stimulating effect of insulin on glycogen production, suggesting a potential interaction with IGF-1 signaling. []

ANone: The molecular formula of PPT is C22H22O8, and its molecular weight is 414.40 g/mol.

A: Yes, researchers often use various spectroscopic techniques to characterize PPT. For example, one study utilized Electron Impact Mass Spectrometry (EI-MS) to differentiate between the 2-epimers of podophyllotoxin and its esters, including PPT. [] Another study determined the absolute configuration of 1β, 2β, 3β,4′-Demethylpicro-podophyllone, a PPT derivative, using Circular Dichroism (CD) spectra and Differential Nuclear Overhauser Effect (DIF NOE) spectroscopy. []

A: While comprehensive data on PPT's stability under various conditions is limited in the provided research, some studies offer insights. For instance, one study examined the thermal chemistry of podophyllotoxin, a closely related compound, in ethanol, revealing the formation of various degradation products under specific conditions. [] This research highlights the potential susceptibility of PPT and its analogs to degradation under certain environmental factors.

ANone: The provided research primarily focuses on PPT's biological activity and doesn't extensively explore its catalytic properties and applications. Therefore, we lack sufficient information to answer these questions.

A: Yes, computational studies have been utilized to understand the interaction between PPT and its target proteins. For example, a computational docking model predicted the binding sites of PPT within the ATP-binding pockets of EGFR and MET, providing insights into its inhibitory mechanism against these kinases. []

A: Structural modifications significantly impact PPT's activity. Studies on podophyllotoxin analogs, including PPT, show that the configuration and size of substituents at position 4 in ring C and steric features of substituents at position 12 in ring D are crucial. [] Larger substituents at position 12 decrease activity, suggesting the importance of these specific regions for binding to the target site. []

A: Research indicates that a free hydroxyl group at the 4'-position is essential for DNA breakage activity, a key mechanism for its anticancer effects. [] Additionally, epimerization at the 4-position enhances activity, while glucosylation at the same position diminishes it. [] The presence of an aldehyde group condensed with the glucose moiety further enhances activity, with the specific group attached to the acetal linkage influencing its potency. []

A: Yes, several studies compare PPT's activity with its analogs. For instance, one study revealed that podophyllotoxin exhibited stronger insecticidal activity than PPT and epipodophyllotoxin. [] Additionally, researchers observed that 4'-hydroxyl series analogs showed lower insecticidal activity compared to 4'-oxymethyl series analogs. [] Another study on microtubule assembly inhibition found that opening the lactone ring of PPT derivatives decreased their activity. []

ANone: The provided research focuses primarily on PPT's biological activity and SAR, and doesn't offer detailed information about its formulation strategies or stability under various conditions. Therefore, we lack sufficient data to answer questions related to this aspect.

ANone: The research papers primarily focus on the scientific aspects of PPT and its analogs and do not delve into specific SHE regulations.

ANone: The provided research predominantly focuses on PPT's mechanism of action, SAR, and in vitro activity. Information regarding its ADME properties, in vivo activity, and efficacy is limited.

A: Researchers have employed various in vitro assays to assess PPT's anticancer activity. Some common methods include MTT assays for evaluating cell viability, [, , ] flow cytometry for analyzing cell cycle distribution and apoptosis induction, [, , ] and Western blot assays for detecting changes in protein expression levels. [, , ]

A: While the provided research predominantly focuses on in vitro studies, some studies suggest potential in vivo applications. For example, a study on chick chorioallantoic membrane (CAM) model explored the antiangiogenic effects of podophyllotoxin and its derivatives, including PPT. [] Although this study doesn't directly test PPT in a disease model, it highlights its potential for further in vivo research.

A: Research on podophyllotoxin-resistant mutants of Chinese hamster ovary cells, specifically a PodRII mutant, revealed reduced binding of [3H]podophyllotoxin to cytoplasmic extracts. [, ] This finding suggests that alterations in the drug's binding site within microtubules or associated proteins could contribute to resistance.

A: Studies on podophyllotoxin-resistant cell lines indicate varying degrees of cross-resistance with other microtubule inhibitors. [, ] For instance, some mutants displayed increased resistance to colchicine, Colcemid, vinblastine, and griseofulvin, while others showed sensitivity to these agents. [, ] Interestingly, most mutants, except for one PodRI class, didn't exhibit cross-resistance to 4'-demethylepipodophyllotoxin thenylidine-beta-D-glucoside and 4'-demethylepipodophyllotoxin ethylidine-beta-D-glucoside, two podophyllotoxin analogs lacking microtubule-inhibitory activity. [, ]

A: Yes, structural modifications can impact cross-resistance patterns. Research shows that podophyllotoxin-resistant mutants generally exhibited proportional increases in resistance to various podophyllotoxin analogs with microtubule-inhibitory activity, including PPT. [, ] This finding suggests that modifications retaining the core structure responsible for microtubule interaction might be susceptible to similar resistance mechanisms.

ANone: While this Q&A focuses on the scientific aspects of PPT, specific data regarding its toxicology and safety profile is limited within the provided research. Further studies are needed to comprehensively evaluate these aspects.

ANone: The provided research predominantly focuses on PPT's mechanism of action, SAR, and in vitro activity. Therefore, we lack detailed information regarding drug delivery, biomarkers, analytical methods, environmental impact, dissolution, solubility, analytical method validation, quality control, immunogenicity, drug transporter interactions, drug-metabolizing enzyme interactions, biocompatibility, biodegradability, alternatives, recycling, and waste management.

A: While the provided research doesn't offer a comprehensive historical overview, it highlights the evolution of understanding regarding PPT and its analogs. Early studies primarily focused on identifying and characterizing these compounds from natural sources and evaluating their cytotoxic activity. [, ] Subsequent research delved into their mechanisms of action, particularly their interaction with microtubules and effects on cell cycle progression. [, , , ] More recent studies have explored PPT's potential in specific cancer types, including esophageal squamous cell carcinoma and gefitinib-resistant non-small cell lung cancer. [, ]

A: Research on PPT showcases a multidisciplinary approach involving organic chemistry, biochemistry, pharmacology, and cell biology. For example, organic chemistry techniques are employed to synthesize and modify PPT analogs, [, ] while biochemical and cell-based assays assess their activity and elucidate their mechanisms of action. [, , , , , , , , , , , , , ] The use of computational modeling further enhances the understanding of PPT's interactions with its targets. [] This collaborative approach drives the development of PPT as a potential therapeutic agent.